Cas no 2098086-89-4 (4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2098086-89-4
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 4775712
• Update Time: 2025-07-21

4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole
• 4-(azidomethyl)-1-methyl-3-thiophen-3-ylpyrazole
• 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole

• Inchi： 1S/C9H9N5S/c1-14-5-8(4-11-13-10)9(12-14)7-2-3-15-6-7/h2-3,5-6H,4H2,1H3
• InChI Key： RCSDRZKVVSXTTC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CN=[N+]=[N-])=CN(C)N=1

Computed Properties

• Exact Mass: 219.05786648 g/mol
• Monoisotopic Mass: 219.05786648 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.27
• XLogP3: 2.4
• Topological Polar Surface Area: 60.4

Additional information on 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole

4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole: A Versatile Compound for Targeted Drug Development

4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole, with the CAS number 2098086-89-4, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a thiophene moiety and an azidomethyl group. The integration of these functional groups positions it as a promising candidate for various therapeutic applications, particularly in the development of targeted drug delivery systems.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its biological activities. Its presence in 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole contributes to the compound's potential as a scaffold for drug design. The thiophen-3-yl substituent further enhances its reactivity and selectivity, making it an attractive candidate for modulating biological targets.

Recent studies have highlighted the role of azidomethyl groups in click chemistry, where they serve as efficient handles for bioconjugation. The azidomethyl functionality in 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole enables the formation of covalent bonds with alkyne-containing molecules, a process that is crucial for the development of bioconjugates and drug conjugates. This property is particularly valuable in the context of antibody-drug conjugates (ADCs), where precise targeting is essential.

The synthesis of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole typically involves multi-step organic reactions, including the coupling of pyrazole derivatives with thiophene rings. The thiophen-3-yl group is often introduced through a nucleophilic substitution reaction, which allows for the fine-tuning of the compound's pharmacological profile. This synthetic strategy ensures the compound's structural integrity while maintaining its reactivity for further functionalization.

One of the most promising applications of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole is in the field of targeted drug delivery. The azidomethyl group's ability to form covalent bonds with specific biomolecules enables the creation of highly selective drug conjugates. This is particularly relevant in the treatment of cancers, where the ability to deliver therapeutic agents directly to malignant cells can significantly improve treatment outcomes.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole in the development of novel anti-cancer agents. The study showed that the compound's ability to form stable conjugates with targeting ligands enhances its efficacy in tumor-specific delivery. This finding underscores the importance of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole in the design of next-generation therapeutics.

The pyrazole ring in 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole also plays a critical role in modulating its biological activity. Studies have shown that the presence of this ring structure can influence the compound's interaction with biological targets, such as enzymes and receptors. This property is leveraged in the development of drugs that target specific pathways involved in disease progression.

Another area of interest is the use of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole in the synthesis of prodrugs. Prodrugs are designed to improve the pharmacokinetic properties of active compounds, and the azidomethyl group's reactivity makes it an ideal candidate for such applications. The thiophen-3-yl substituent further enhances the compound's solubility and stability, which are critical factors in drug development.

Recent advancements in computational chemistry have also contributed to the understanding of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole's potential. Molecular modeling studies have predicted the compound's ability to form stable complexes with various biological targets, which is a key factor in its therapeutic efficacy. These findings have paved the way for further experimental validation of its applications in drug development.

The azidomethyl group's role in click chemistry has been further explored in the context of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole. The ability to form covalent bonds with alkyne-containing molecules has been utilized in the creation of bioconjugates that can target specific cells or tissues. This property is particularly valuable in the development of therapeutics for diseases such as cancer, where targeted delivery is critical for minimizing side effects.

Moreover, the thiophen-3-yl substituent in 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole has been shown to enhance the compound's solubility in aqueous environments. This is a significant advantage in drug development, as many therapeutic agents require high solubility to ensure effective delivery to the target site. The thiophen-3-yl group's hydrophobic nature also contributes to the compound's ability to penetrate cell membranes, further enhancing its biological activity.

Recent studies have also highlighted the potential of 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole in the development of drugs for neurodegenerative diseases. The compound's ability to form stable conjugates with targeting ligands has been explored in the context of delivering therapeutic agents to the central nervous system. This application is particularly relevant given the challenges associated with crossing the blood-brain barrier, a significant hurdle in the treatment of neurological disorders.

In conclusion, 4-(Azidomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole represents a promising compound with a wide range of potential applications in drug development. Its unique molecular structure, characterized by the integration of a pyrazole ring, a thiophene moiety, and an azidomethyl group, positions it as a versatile scaffold for the design of targeted therapeutics. As research in this area continues to advance, the compound's role in the development of next-generation drugs is likely to expand, offering new possibilities for the treatment of various diseases.